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Compound of Interest

Compound Name: Levosimendan

Cat. No.: B1675185 Get Quote

This guide provides crucial safety protocols and logistical information for laboratory

professionals working with Levosimendan. Adherence to these procedures is vital to ensure

personal safety and proper management of this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Levosimendan is classified as a hazardous substance, and appropriate precautions must be

taken to avoid exposure.

Summary of Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Route of Exposure: Oral, Dermal, Inhalation.[1]

Health Effects: May cause physiological effects.[2]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Levosimendan.
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Prevents eye contact with dust

or splashes.

Skin Protection

Wear chemical-impermeable

gloves (inspected prior to use)

and fire/flame resistant,

impervious clothing.[1][2]

Prevents skin contact, which

can be harmful.[1]

Respiratory Protection

If exposure limits are exceeded

or symptoms like irritation

occur, use a full-face

respirator.[1]

Protects against inhalation of

harmful dust or aerosols.[1]

Operational Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Levosimendan and

ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

Ensure Adequate Ventilation: Always handle Levosimendan in a well-ventilated area or

outdoors.[1] Use appropriate exhaust ventilation, such as a chemical fume hood, to minimize

inhalation risk.[3]

Don Appropriate PPE: Before handling, put on all required PPE as specified in the table

above.

Avoid Dust and Aerosol Formation: Handle the compound carefully to prevent the generation

of dust or aerosols.[1][3]

Prevent Contact: Avoid direct contact with skin and eyes.[1]

Use Appropriate Tools: Use non-sparking tools to prevent ignition sources.[1]
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Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly after handling.[1][4]

Storage Conditions:

Store in the original, tightly closed container.[1][5]

Keep in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of accidental exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[1][3][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area with plenty of soap

and water.[1][2][5] Consult a doctor.[2]

Eye Contact

Immediately flush eyes with large amounts of

pure water for at least 15 minutes, holding

eyelids apart.[1][2][5] Seek medical advice.[5]

Ingestion
Rinse mouth with water. Do not induce vomiting.

[2] Seek immediate medical help.[1][2]

Spill and Disposal Management
A clear plan for accidental spills and proper disposal is essential for laboratory safety and

environmental protection.

Levosimendan Spill Response Workflow:
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Levosimendan Spill Response

Spill Occurs

Evacuate personnel to a safe area
Keep upwind of spill

Don appropriate PPE:
- Respirator

- Chemical gloves
- Safety goggles

- Impervious clothing

Ensure adequate ventilation

Contain the spill
Prevent entry into drains

Collect spill with absorbent material
Use non-sparking tools

Place in a suitable, closed container
for disposal

Wash spill site after material pickup
is complete

Dispose of waste according to
local, state, and federal regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for managing a Levosimendan spill.
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Disposal Plan:

Dispose of Levosimendan waste and contaminated materials at an approved waste

disposal facility.[1]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Ensure that all federal, state, and local environmental regulations are followed for disposal.

[2]

Physicochemical Data for Handling
Understanding the properties of Levosimendan can inform safe handling and storage

practices.

Property Value Implication for Handling

Molecular Formula C14H12N6O -

Molecular Weight 280.29 g/mol -

Appearance
Yellow to brownish-yellow

powder
Visual identification.

Solubility
Insoluble in water; 7.8 mg/mL

in ethanol.[6]

In case of a spill, water may

not be an effective solvent for

cleanup.

Density 1.33 g/cm³ (at 20°C)[5] Heavier than water.

pKa 5.94[5] Indicates acidic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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